Cas no 832113-97-0 (1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one)

• Product Name: 1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one
• CAS No: 832113-97-0
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• MDL: MFCD05864297
• CID: 4659754
• PubChem ID: 2756553
• Update Time: 2024-10-27

1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-2-methylpropan-1-one
• CS-0363344
• AKOS014690705
• 1-(2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-2-methylpropan-1-one
• 1-(2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)-2-methylpropan-1-one
• 832113-97-0
• FS-1678

• MDL： MFCD05864297
• Inchi： 1S/C12H17NOS/c1-7(2)11(14)10-8-5-3-4-6-9(8)15-12(10)13/h7H,3-6,13H2,1-2H3
• InChI Key： AXHRYLLDVLOGDF-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C(C)C)=O)C2=C1CCCC2)N

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Melting Point: 120-125°C